Cas no 3183-08-2 (DL-Lanthionine)

• Product Name: DL-Lanthionine
• CAS No: 3183-08-2
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• CID: 307266
• PubChem ID: 98504
• Update Time: 2025-04-19

DL-Lanthionine Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S-[(2S)-2-amino-2-carboxyethyl]-, rel-
• DL-Lanthionine
• 2-amino-3-[[(1S)-2-hydroxy-2-oxo-1-(sulfanylmethyl)ethyl]amino]propanoic acid
• Alanine, 3,3'-thiodi-, DL-
• Cysteine, S-(2-amino-2-carboxyethyl)-
• DL-(RG)
• DL-Cysteine, S-(2-amino-2-carboxyethyl)-
• Lanthionine
• S-(2-amino-2-carboxyethyl)cysteine
• DL-3,3′-thiodi-Alanine
• S-(2-amino-2-carboxyethyl)-DL-Cysteine
• rel-S-[(2S)-2-Amino-2-carboxyethyl]-D-cysteine
• Alanine, 3,3'-thiobis-, L-
• DTXSID601020926
• S-((2R)-2-amino-2-carboxyethyl)-L-cysteine
• Alanine, 3,3'-thiodi-, L-
• LANTHIONINE [MI]
• LANTHIONINE DL-FORM [MI]
• NSC 83248
• (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]sulfanyl}propanoic acid
• L-Cysteine, S-[(2R)-2-amino-2-carboxyethyl]-
• D-CYSTEINE, S-((2S)-2-AMINO-2-CARBOXYETHYL)-, REL-
• Q417755
• 3,3'-thiobis-L-alanine
• DTXSID40871812
• EINECS 213-076-7
• JO78O46X3K
• SCHEMBL36935
• (R)-S-(2-amino-2-carboxyethyl)-L-cysteine
• (2R)-2-azanyl-3-[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]sulfanyl-propanoic acid
• L-Cysteine, S-(2-amino-2-carboxyethyl)-, (R)-
• 9N5M8Q1P1C
• Lanthionine, DL-
• AKOS040746059
• (2R)-2-amino-3-[(2R)-2-amino-2-carboxyethyl]sulfanylpropanoic acid
• (R-(R*,R*))-BIS(2-AMINO-2-CARBOXYETHYL)SULFIDE
• 922-55-4
• beta,beta'-Thiodi-L-alanine
• (R,R)-bis(2-amino-2-carboxyethyl)sulfide
• (2R,2'R)-3,3'-sulfanediylbis(2-aminopropanoic acid)
• (R,R)-3,3'-thiobis-(2-aminopropanoic acid)
• L-alanine, 3,3'-thiobis-
• UNII-JO78O46X3K
• UNII-9N5M8Q1P1C
• NSC-83248
• CHEBI:21347
• L-Cysteine, S-((2R)-2-amino-2-carboxyethyl)-
• HY-135113
• CS-0109390
• (R,R)-2,6-diamino-4-thiaheptanedioic acid
• EINECS 221-676-5
• Sulfide, bis(2-amino-2-carboxyethyl), (R-(R*,R*))-
• L-Lanthionine
• 85F
• 3183-08-2
• L-Cysteine,S-[(2R)-2-amino-2-carboxyethyl]-
• LANTHIONINE, L-
• rel-(2R,2'R)-3,3'-Thiobis(2-aminopropanoic acid)
• Lanthionine L-
• D-Cysteine, S-[(2S)-2-amino-2-carboxyethyl]-, rel-; Alanine, 3,3'-thiodi-, DL- (8CI); Cysteine, S-(2-amino-2-carboxyethyl)- (9CI); DL-Cysteine, S-(2-amino-2-carboxyethyl)-; rel-S-[(2S)-2-Amino-2-carboxyethyl]-D-cysteine; DL-Lanthionine
• DWPCPZJAHOETAG-IMJSIDKUSA-N
• DB-351725

• Inchi： 1S/C6H12N2O4S/c7-3(5(9)10)1-13-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
• InChI Key： DWPCPZJAHOETAG-IMJSIDKUSA-N
• SMILES： S(C[C@@H](C(=O)O)N)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 208.05186
• Monoisotopic Mass: 208.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2
• XLogP3: -6.3

Experimental Properties

• Density: 1.499±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 462.6°Cat760mmHg
• Flash Point: 233.5°C
• Refractive Index: 1.579
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 126.64

DL-Lanthionine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：